Cas no 1824071-73-9 (1-(4-Tert-butylphenyl)-3-chloropropan-2-one)

• Product Name: 1-(4-Tert-butylphenyl)-3-chloropropan-2-one
• CAS No: 1824071-73-9
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• MDL: MFCD16616500
• CID: 5464020
• PubChem ID: 87878466
• Update Time: 2025-05-22

1-(4-Tert-butylphenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Tert-butylphenyl)-3-chloropropan-2-one
• Z1509712936

• MDL： MFCD16616500
• Inchi： 1S/C13H17ClO/c1-13(2,3)11-6-4-10(5-7-11)8-12(15)9-14/h4-7H,8-9H2,1-3H3
• InChI Key： SSOIZPBINWYPGB-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 224.0967929 g/mol
• Monoisotopic Mass: 224.0967929 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.72
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Tert-butylphenyl)-3-chloropropan-2-one

Introduction to 1-(4-Tert-butylphenyl)-3-chloropropan-2-one (CAS No. 1824071-73-9)

The compound 1-(4-Tert-butylphenyl)-3-chloropropan-2-one, identified by the CAS registry number CAS No. 1824071-73-9, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis, pharmaceuticals, and specialty chemicals.

Recent studies have highlighted the importance of tert-butylphenyl groups in enhancing the stability and reactivity of organic compounds. The presence of a tert-butyl substituent in the phenyl ring of this compound contributes to its high thermal stability and resistance to oxidation, making it suitable for high-temperature applications. Additionally, the chloroalkanone functional group within the molecule plays a crucial role in its reactivity, enabling it to participate in various nucleophilic and electrophilic reactions.

The synthesis of 1-(4-Tert-butylphenyl)-3-chloropropan-2-one involves a multi-step process that combines aromatic substitution and ketone formation techniques. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for industrial applications. The compound's ability to act as both an electrophilic and nucleophilic agent makes it a valuable intermediate in the synthesis of complex organic molecules.

In terms of applications, this compound has found utility in the development of advanced materials, including high-performance polymers and specialty coatings. Its unique combination of thermal stability and reactivity makes it an ideal candidate for use in thermosetting resins and flame-retardant materials. Furthermore, recent advancements in green chemistry have explored the use of this compound as a sustainable alternative to traditional chemical intermediates.

The structural properties of CAS No. 1824071-73-9 also make it a promising candidate for use in drug discovery programs. Its ability to form stable complexes with biological molecules has led to investigations into its potential as a lead compound for novel therapeutic agents. Researchers are particularly interested in its role as a scaffold for developing bioactive molecules with improved pharmacokinetic profiles.

In conclusion, 1-(4-Tert-butylphenyl)-3-chloropropan-2-one, with its unique chemical properties and wide-ranging applications, continues to be a focal point in modern organic chemistry research. As new discoveries emerge, this compound is expected to play an increasingly important role in advancing both academic and industrial initiatives.